Ar–P bond construction by the Pd-catalyzed oxidative cross-coupling of arylsilanes with H-phosphonates via C–Si bond cleavage†
Chemical Communications Pub Date: 2016-12-19 DOI: 10.1039/C6CC08408G
Abstract
A novel and efficient methodology that allows for the construction of Ar–P bonds via the Pd-catalyzed oxidative cross-coupling reaction of various arylsilanes with H-phosphonates leading to valuable arylphosphonates has been developed.
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